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Compound of Interest

Compound Name: Jalaric acid

cat. No.: B1672779

An In-depth Technical Guide to Jalaric Acid

This technical guide provides a comprehensive overview of Jalaric acid, focusing on its
chemical properties and its role as a primary constituent of shellac. While Jalaric acid is noted
as a bioactive chemical, detailed information regarding its specific signaling pathways and
mechanisms of action in biological systems is not extensively available in the public domain.
This document summarizes the existing knowledge, with a focus on its chemical characteristics
and derivatives.

Physicochemical Properties of Jalaric Acid

Jalaric acid is a key component of the natural resin shellac. Its fundamental properties are
summarized below.

Property Value Reference
CAS Number 24205-55-8 [1][21[3][4]
Molecular Weight 280.32 g/mol [21[41[5]
Molecular Formula C15H200s5 [2][4]1[5]

Note: While another CAS number, 17342-12-0, is sometimes associated with Jalaric acid,
24205-55-8 is the more consistently cited identifier in chemical databases.

Chemical Context and Derivatives

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1672779?utm_src=pdf-interest
https://www.benchchem.com/product/b1672779?utm_src=pdf-body
https://www.benchchem.com/product/b1672779?utm_src=pdf-body
https://www.benchchem.com/product/b1672779?utm_src=pdf-body
https://www.benchchem.com/product/b1672779?utm_src=pdf-body
https://www.medkoo.com/products/19711
https://arpi.unipi.it/retrieve/e0d6c92a-35cb-fcf8-e053-d805fe0aa794/s41598-017-14907-7.pdf
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/a25b30bd-61b8-4f29-8baa-3df4a7cda0a0
https://pubchem.ncbi.nlm.nih.gov/compound/12304681
https://arpi.unipi.it/retrieve/e0d6c92a-35cb-fcf8-e053-d805fe0aa794/s41598-017-14907-7.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12304681
https://files.core.ac.uk/download/pdf/333721598.pdf
https://arpi.unipi.it/retrieve/e0d6c92a-35cb-fcf8-e053-d805fe0aa794/s41598-017-14907-7.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12304681
https://files.core.ac.uk/download/pdf/333721598.pdf
https://www.benchchem.com/product/b1672779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Jalaric acid is one of the primary terpenic acids that constitute shellac, a natural resin secreted
by the lac insect. It is an aldehydic acid that can be isolated from shellac through hydrolysis.[5]

Under alkaline conditions, such as those used in the saponification of shellac, Jalaric acid can
undergo a Cannizzaro-type reaction, leading to its oxidation and reduction to form other related
compounds.

The primary chemical transformations of Jalaric acid during alkaline hydrolysis include:
o Oxidation to Shellolic acid.
e Reduction to Laksholic acid.

These, along with other related compounds, form the complex mixture of hydroxy aliphatic and
sesquiterpenic acids that make up the intricate structure of shellac resin.
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Caption: Chemical transformation of Jalaric acid during alkaline hydrolysis.

Experimental Protocols: Isolation from Shellac

The isolation of Jalaric acid is typically achieved through the hydrolysis of shellac. The
following is a generalized protocol based on methods described for the separation of
constituent acids from lac resin.

Objective: To hydrolyze shellac resin to isolate its constituent acids, including Jalaric acid.
Materials:

e Shellac or Seedlac
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Aqueous Sodium Hydroxide (NaOH) solution

Common salt (NaCl) solution

Dilute mineral acid (e.g., HCI)

Organic solvent for crystallization
Methodology:

e Hydrolysis: The shellac or seedlac is hydrolyzed using an aqueous solution of sodium
hydroxide under controlled conditions of concentration, temperature, and time.

e Salting Out: The resulting solution is treated with a common salt solution to precipitate the
sodium salts of the constituent acids.

o Separation: The precipitate, containing the sodium salts of the acids, is separated by
filtration.

 Acidification: The aqueous solution of the sodium salts is then decomposed with a dilute
mineral acid to precipitate the crude acids.

o Crystallization: The crude acid mixture can then be further purified, and individual
components like Jalaric acid can be isolated through crystallization using an appropriate
organic solvent.
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Caption: Workflow for the isolation of Jalaric acid from shellac.
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In conclusion, while Jalaric acid is a well-characterized chemical entity within the context of

shellac chemistry, further research is required to elucidate its specific biological activities and
potential applications in drug development and other scientific fields. The protocols and data
presented here provide a foundational understanding for researchers and scientists working

with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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